Cas no 2171584-66-8 (1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-ene-1-carbonylazetidine-2-carboxylic acid)
1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-ene-1-carbonylazetidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-ene-1-carbonylazetidine-2-carboxylic acid
- 1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-ene-1-carbonyl]azetidine-2-carboxylic acid
- 2171584-66-8
- EN300-1555699
-
- Inchi: 1S/C26H26N2O5/c29-24(28-13-12-23(28)25(30)31)16-6-5-7-17(14-16)27-26(32)33-15-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-5,7-11,16-17,22-23H,6,12-15H2,(H,27,32)(H,30,31)
- InChI Key: AEHKPXRVANFKOB-UHFFFAOYSA-N
- SMILES: O=C(C1CC=CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC1C(=O)O
Computed Properties
- Exact Mass: 446.18417193g/mol
- Monoisotopic Mass: 446.18417193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 6
- Complexity: 776
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 95.9Ų
1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-ene-1-carbonylazetidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1555699-0.05g |
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-ene-1-carbonyl]azetidine-2-carboxylic acid |
2171584-66-8 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1555699-0.1g |
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-ene-1-carbonyl]azetidine-2-carboxylic acid |
2171584-66-8 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1555699-0.25g |
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-ene-1-carbonyl]azetidine-2-carboxylic acid |
2171584-66-8 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1555699-0.5g |
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-ene-1-carbonyl]azetidine-2-carboxylic acid |
2171584-66-8 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1555699-1.0g |
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-ene-1-carbonyl]azetidine-2-carboxylic acid |
2171584-66-8 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1555699-2.5g |
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-ene-1-carbonyl]azetidine-2-carboxylic acid |
2171584-66-8 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1555699-5.0g |
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-ene-1-carbonyl]azetidine-2-carboxylic acid |
2171584-66-8 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1555699-10.0g |
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-ene-1-carbonyl]azetidine-2-carboxylic acid |
2171584-66-8 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1555699-50mg |
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-ene-1-carbonyl]azetidine-2-carboxylic acid |
2171584-66-8 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1555699-100mg |
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohex-3-ene-1-carbonyl]azetidine-2-carboxylic acid |
2171584-66-8 | 100mg |
$2963.0 | 2023-09-25 |
1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-ene-1-carbonylazetidine-2-carboxylic acid Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-ene-1-carbonylazetidine-2-carboxylic acid
Introduction to 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-ene-1-carbonylazetidine-2-carboxylic Acid (CAS No. 2171584-66-8)
1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-ene-1-carbonylazetidine-2-carboxylic acid, identified by its CAS number 2171584-66-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.
The molecular structure of this compound is characterized by a complex arrangement of functional groups, including an azetidine ring, a cyclohexene moiety, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these structural elements contributes to its unique chemical properties and biological interactions, which are being thoroughly investigated in various research settings.
In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. The compound 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-ene-1-carbonylazetidine-2-carboxylic acid has emerged as a potential candidate in this context due to its ability to interact with specific targets within cellular machinery.
One of the most intriguing aspects of this molecule is its potential role in drug design. The Fmoc group, commonly used in peptide synthesis, suggests that this compound could be utilized as a building block for more complex pharmacological agents. Additionally, the azetidine ring and cyclohexene moiety may contribute to its binding affinity and selectivity towards certain biological receptors.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Researchers have been exploring various synthetic pathways to optimize yield and purity, ensuring that the final product meets the stringent requirements for preclinical and clinical studies.
Recent studies have begun to uncover the biological activity of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-ene-1-carbonylazetidine-2-carboxylic acid. Initial in vitro experiments have shown promising results in terms of inhibiting specific enzymes and modulating signaling pathways relevant to disease progression. These findings have prompted further investigation into its potential as a lead compound for drug development.
The compound's interaction with biological targets has been a focal point of research. By understanding how it binds to these targets, scientists can gain insights into its mechanism of action and identify possible ways to enhance its therapeutic efficacy. High-throughput screening techniques and molecular modeling studies are being employed to elucidate these interactions at a detailed level.
In addition to its potential therapeutic applications, this compound has also been explored for its role in chemical biology research. Its unique structure makes it a valuable tool for studying enzyme kinetics, protein-ligand interactions, and other fundamental biological processes. Such studies are crucial for advancing our understanding of disease mechanisms and developing innovative treatment strategies.
The future direction of research on 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-ene-1-carbonylazetidine-2-carboxylic acid includes optimizing its synthetic route for large-scale production, conducting comprehensive pharmacokinetic studies, and exploring its efficacy in animal models. These efforts are aimed at transforming this promising compound into a viable therapeutic option for patients suffering from various diseases.
The interdisciplinary nature of this research underscores the importance of collaboration between chemists, biologists, and pharmacologists. By combining expertise from different fields, scientists can accelerate the discovery and development of novel compounds like 1-(5-{(9H-fluorenine)-methylcarbamoylamino}-cyclohexenecarboxyl)azetidinane -2-carboxylic acid. This collaborative approach is essential for addressing the complex challenges associated with drug development in the modern era.
In conclusion, the compound 1-(5-{(9H-fluorenylmethylcarbamoylamino}-cyclohexenecarboxyl)azetidinane -2-carboxylic acid, with its CAS number 2171584668, represents a significant advancement in pharmaceutical research. Its unique structure and promising biological activities make it a valuable candidate for further study and development. As research continues to unfold, this compound holds the potential to contribute to the discovery of new treatments that can improve human health and well-being.
2171584-66-8 (1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohex-3-ene-1-carbonylazetidine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)